Cas no 54525-19-8 ((1-Ethylpiperidin-3-yl)methanol)

• Product Name: (1-Ethylpiperidin-3-yl)methanol
• CAS No: 54525-19-8
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD08059812
• CID: 354366
• PubChem ID: 20439432
• Update Time: 2025-11-01

(1-Ethylpiperidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-Ethylpiperidin-3-yl)methanol
• 3-Piperidinemethanol, 1-ethyl-
• N-ethyl-3-piperidinemethanol
• 1-Ethyl-3-hydroxymethylpiperidin
• 1-ethyl-3-hydroxymethylpiperidine
• 3-Piperidinemethanol,1-ethyl
• 1-ethyl-piperidine-3-methanol
• CS-0061525
• N-ethyl-3-hydroxymethylpiperidine
• 54525-19-8
• UFFXQKBVALLYQW-UHFFFAOYSA-N
• SB42728
• AS-48714
• F52823
• (1-Ethyl-3-piperidinyl)methanol
• AKOS005290805
• SCHEMBL645562
• MFCD08059812
• (1-Ethyl-3-piperidyl)methanol
• DTXSID20607156
• SY028051
• DB-321133

• MDL： MFCD08059812
• Inchi： 1S/C8H17NO/c1-2-9-5-3-4-8(6-9)7-10/h8,10H,2-7H2,1H3
• InChI Key： UFFXQKBVALLYQW-UHFFFAOYSA-N
• SMILES： OCC1CN(CC)CCC1

Computed Properties

• Exact Mass: 143.13100
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47000
• LogP: 0.64850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (1-Ethylpiperidin-3-yl)methanol

Comprehensive Overview of (1-Ethylpiperidin-3-yl)methanol (CAS No. 54525-19-8): Properties, Applications, and Industry Insights

(1-Ethylpiperidin-3-yl)methanol (CAS No. 54525-19-8) is a specialized organic compound belonging to the piperidine derivative family. With its molecular formula C₈H₁₇NO, this compound features a unique combination of a piperidine ring and an ethanol moiety, making it a versatile intermediate in pharmaceutical and chemical synthesis. The compound's ethyl-substituted piperidine structure enhances its lipophilicity, which is critical for optimizing drug delivery systems and bioactive molecule design.

In recent years, the demand for piperidine derivatives like (1-Ethylpiperidin-3-yl)methanol has surged due to their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers frequently search for "CAS 54525-19-8 solubility" or "synthetic routes for 1-Ethylpiperidin-3-yl methanol," reflecting its relevance in drug discovery. Its chiral center at the 3-position also makes it valuable for asymmetric synthesis, a hotspot in modern organic chemistry.

The compound's physicochemical properties include a moderate boiling point and water solubility, which facilitate its use in aqueous reaction systems. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, a topic often queried in academic forums. Notably, its stability under ambient conditions aligns with green chemistry principles, addressing the growing interest in "sustainable chemical intermediates."

Beyond pharmaceuticals, (1-Ethylpiperidin-3-yl)methanol finds applications in agrochemicals and material science. Its derivatization potential enables the creation of ligands for catalysis, a trending area in industrial chemistry. Searches like "54525-19-8 safety data" highlight user concerns about handling, though it is classified as non-hazardous under standard protocols.

Innovations in flow chemistry and continuous manufacturing have further amplified the compound's utility, with patents citing its use in high-throughput synthesis. As AI-driven drug design gains traction, the demand for such building blocks is projected to grow, reinforcing the importance of CAS No. 54525-19-8 in the fine chemicals market.

In summary, (1-Ethylpiperidin-3-yl)methanol exemplifies the intersection of structural versatility and industrial applicability. Its role in advancing medicinal chemistry and catalysis ensures its prominence in both academic research and commercial sectors, while its alignment with green chemistry trends addresses contemporary sustainability challenges.